Cas no 62261-14-7 (2,6-dibromobenzene-1-thiol)

2,6-Dibromobenzene-1-thiol is a brominated aromatic thiol compound characterized by its two bromine substituents at the 2- and 6-positions of the benzene ring, along with a reactive thiol (–SH) group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of sulfur-containing heterocycles and metal-chelating ligands. The electron-withdrawing bromine groups enhance the acidity of the thiol, facilitating deprotonation for nucleophilic reactions. Its high purity and stability under inert conditions ensure consistent performance in cross-coupling reactions, polymerization processes, and materials science applications. The compound is handled under controlled environments due to its sensitivity to oxidation.

2,6-dibromobenzene-1-thiol structure

Product Name:2,6-dibromobenzene-1-thiol

CAS No:62261-14-7

MF:C₆H₄Br₂S

MW:267.968958854675

CID:452047

PubChem ID:13480578

Update Time:2025-06-07

2,6-dibromobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 2,6-dibromo-
- 2,6-dibromobenzenethiol
- 2,6-dibromobenzene-1-thiol
- EN300-1897084
- 2,6-dibromothiophenol
- MFCD00507011
- DTXSID60541848
- 62261-14-7
- SCHEMBL1817956
- 2,6-Dibromo-benZenethiol
- Inchi： 1S/C6H4Br2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
- InChI Key： ZHJYYYKHRSMJJP-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1S)Br

Computed Properties

Exact Mass: 265.84002
Monoisotopic Mass: 265.84005g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 1Å²

Experimental Properties

PSA: 0

2,6-dibromobenzene-1-thiol Pricemore >>

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Enamine	EN300-1897084-0.05g	2,6-dibromobenzene-1-thiol	62261-14-7	0.05g	$827.0	2023-09-18
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Enamine	EN300-1897084-2.5g	2,6-dibromobenzene-1-thiol	62261-14-7	2.5g	$1931.0	2023-09-18
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Enamine	EN300-1897084-1g	2,6-dibromobenzene-1-thiol	62261-14-7	1g	$986.0	2023-09-18
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